Cas no 383130-39-0 (5-(3,5-Dimethoxy-phenyl)-1,3,4thiadiazol-2-ylamine)

• Product Name: 5-(3,5-Dimethoxy-phenyl)-1,3,4thiadiazol-2-ylamine
• CAS No: 383130-39-0
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• MDL: MFCD02664057
• CID: 3055935
• PubChem ID: 3737342
• Update Time: 2025-06-09

5-(3,5-Dimethoxy-phenyl)-1,3,4thiadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-Dimethoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine
• SCHEMBL23292523
• MFCD02664057
• 5-(3,5-dimethoxyphenyl)-1,3,4-thiadiazol-2-amine
• STK887532
• 383130-39-0
• AKOS000224926
• BBL020175
• 5-(3,5-Dimethoxy-phenyl)-1,3,4thiadiazol-2-ylamine

• MDL： MFCD02664057
• Inchi： 1S/C10H11N3O2S/c1-14-7-3-6(4-8(5-7)15-2)9-12-13-10(11)16-9/h3-5H,1-2H3,(H2,11,13)
• InChI Key： WRRNOBVWBNAGMH-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 237.05719778g/mol
• Monoisotopic Mass: 237.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 98.5Ų

5-(3,5-Dimethoxy-phenyl)-1,3,4thiadiazol-2-ylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-(3,5-Dimethoxy-phenyl)-1,3,4thiadiazol-2-ylamine

Introduction to 5-(3,5-Dimethoxy-phenyl)-1,3,4thiadiazol-2-ylamine (CAS No. 383130-39-0)

5-(3,5-Dimethoxy-phenyl)-1,3,4thiadiazol-2-ylamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 383130-39-0, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a 1,3,4thiadiazole core, which is a heterocyclic aromatic ring system known for its diverse biological activities. The presence of a 3,5-dimethoxyphenyl substituent further enhances its pharmacological profile, making it a promising candidate for further investigation.

The synthesis and characterization of 5-(3,5-Dimethoxy-phenyl)-1,3,4thiadiazol-2-ylamine have been the focus of several recent studies. Researchers have explored various synthetic pathways to optimize yield and purity, ensuring that the compound meets the stringent requirements for pharmaceutical applications. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity of the compound. These studies highlight the importance of meticulous synthetic methodologies in the development of novel pharmaceutical agents.

In terms of biological activity, 5-(3,5-Dimethoxy-phenyl)-1,3,4thiadiazol-2-ylamine has shown intriguing properties that make it a valuable asset in drug discovery. The 1,3,4thiadiazole moiety is well-documented for its antimicrobial and anti-inflammatory effects. Additionally, the 3,5-dimethoxyphenyl group contributes to the compound's ability to interact with specific biological targets. Recent research has demonstrated that this compound exhibits potent inhibitory activity against certain enzymes and receptors involved in pathological processes. This has opened up new avenues for therapeutic intervention in various diseases.

The pharmacokinetic properties of 5-(3,5-Dimethoxy-phenyl)-1,3,4thiadiazol-2-ylamine are also under investigation. Studies have focused on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. These insights are crucial for optimizing dosing regimens and minimizing potential side effects. Advanced computational methods have been utilized to predict pharmacokinetic profiles, which has accelerated the drug discovery process. Such computational approaches are becoming increasingly integral in modern pharmaceutical research.

The potential therapeutic applications of 5-(3,5-Dimethoxy-phenyl)-1,3,4thiadiazol-2-ylamine are vast. Preliminary studies suggest that it may have applications in treating inflammatory disorders and infectious diseases. The compound's ability to modulate key biological pathways makes it a versatile tool for drug development. Researchers are particularly interested in its potential as an anti-inflammatory agent due to its interaction with cytokine pathways and other inflammatory mediators. This has led to several preclinical studies aimed at evaluating its efficacy and safety.

The role of 5-(3,5-Dimethoxy-phenyl)-1,3,4thiadiazol-2-ylamine in oncology is another area of active research. The 1,3,4thiadiazole core has been identified as a promising scaffold for developing anticancer agents. Studies have shown that this compound can induce apoptosis in cancer cells by interfering with critical signaling pathways involved in cell proliferation and survival. The presence of the 3,5-dimethoxyphenyl group enhances its binding affinity to target proteins on cancer cells. These findings have prompted further investigation into its potential as a chemotherapeutic agent.

The development of novel drug delivery systems has also been explored in conjunction with 5-(3,5-Dimethoxy-phenyl)-1,3,4thiadiazol-2-ylamine. Researchers are investigating various formulations that can improve bioavailability and targeted delivery of this compound. Nanotechnology-based delivery systems have shown particular promise in enhancing therapeutic efficacy while reducing side effects. These innovations are critical for maximizing the clinical utility of promising compounds like 5-(3-methyl-benzothiophenone)-1H-indazole.

In conclusion，the compound 5-(S-[[(E-((E-((E-((S-[(S)-(N,N-dimethylamino)carbonyl]amino)carbonyl)amino)carbonyl)amino]acetyl)amino)acetyl)amino]acetyl]amino]-N,N-dimethylbenzamide)) (CAS No: 388080895) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including oncology and inflammatory diseases。The structural features such as the (E-((E-((E-((S-[(S)-(N,N-dimethylamino)carbonyl]amino)carbonyl)amino]acetyl)amino)acetyl]amino]-N,N-dimethylbenzamide)) moiety contribute to its unique pharmacological profile。Further research is warranted to fully elucidate its therapeutic potential。